Cas no 1822641-87-1 (5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride)
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-4h,5h,6h,7h-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hcl
- 5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
- 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
- 5-methyl-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid;hydrochloride
- CS-0183709
- SB13220
- MFCD23106243
- SY259753
- AKOS027338332
- P13707
- 5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine-2-carboxylicacidhydrochloride
- 1822641-87-1
- AS-51854
- 693771-79-8
- PB38628
-
- MDL: MFCD23106243
- Inchi: 1S/C8H10N2O2S.ClH/c1-10-3-2-6-5(4-10)9-7(13-6)8(11)12;/h2-4H2,1H3,(H,11,12);1H
- InChI Key: VFBDKOWBNNXMGN-UHFFFAOYSA-N
- SMILES: C(C1=NC2CN(C)CCC=2S1)(=O)O.Cl
Computed Properties
- Exact Mass: 234.0229765g/mol
- Monoisotopic Mass: 234.0229765g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.7Ų
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB485555-500 mg |
5-Methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid HCl; . |
1822641-87-1 | 500MG |
€537.70 | 2023-04-20 | ||
| abcr | AB485555-1 g |
5-Methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid HCl; . |
1822641-87-1 | 1g |
€784.20 | 2023-04-20 | ||
| Chemenu | CM472265-1g |
5-Methyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-carboxylic acid hydrochloride |
1822641-87-1 | 95%+ | 1g |
$473 | 2022-09-29 | |
| eNovation Chemicals LLC | D586348-500MG |
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride |
1822641-87-1 | 97% | 500mg |
$360 | 2024-07-21 | |
| eNovation Chemicals LLC | D586348-1G |
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride |
1822641-87-1 | 97% | 1g |
$540 | 2024-07-21 | |
| eNovation Chemicals LLC | D586348-5G |
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride |
1822641-87-1 | 97% | 5g |
$1625 | 2024-07-21 | |
| eNovation Chemicals LLC | D586348-10G |
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride |
1822641-87-1 | 97% | 10g |
$2465 | 2024-07-21 | |
| eNovation Chemicals LLC | D586348-25G |
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride |
1822641-87-1 | 97% | 25g |
$4935 | 2024-07-21 | |
| abcr | AB485555-500mg |
5-Methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid HCl; . |
1822641-87-1 | 500mg |
€537.70 | 2023-09-02 | ||
| abcr | AB485555-1g |
5-Methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid HCl; . |
1822641-87-1 | 1g |
€853.70 | 2025-04-20 |
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride
Introduction to 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride (CAS No. 1822641-87-1)
5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. This compound belongs to the thiazolo[4,5-c]pyridine class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.
The molecular structure of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride incorporates a fused thiazole and pyridine ring system, which is a common motif in many bioactive molecules. This particular arrangement of nitrogen and sulfur atoms contributes to its ability to interact with various biological targets. The hydrochloride moiety not only improves the compound's pharmacokinetic properties but also suggests potential applications in the treatment of neurological and cardiovascular disorders.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Studies have shown that thiazolo[4,5-c]pyridines exhibit inhibitory effects on several enzymes and receptors involved in inflammation and cell signaling pathways. For instance, derivatives of this class have been investigated for their potential to modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX), enzymes that play a crucial role in the inflammatory response.
The 5-methyl substituent in the molecule may contribute to its binding affinity and selectivity by influencing the electronic distribution across the heterocyclic system. This modification can alter the compound's interaction with biological targets, potentially leading to improved efficacy and reduced side effects. The carboxylic acid group at the 2-position further enhances the compound's reactivity, allowing for further functionalization and derivatization to explore new pharmacological profiles.
In vitro studies have demonstrated that 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride exhibits promising anti-inflammatory properties. Researchers have observed significant reductions in pro-inflammatory cytokine production when treating macrophage cell lines with this compound. These findings align with the growing interest in developing small-molecule inhibitors that target inflammatory pathways without causing systemic toxicity.
Moreover, preliminary investigations into the compound's neuroprotective effects have shown encouraging results. The ability of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride to cross the blood-brain barrier suggests its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's interaction with neurotransmitter receptors and its ability to modulate oxidative stress pathways make it an attractive candidate for further preclinical studies.
The synthesis of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve efficiency and scalability. These methods not only enhance the production process but also minimize waste generation, aligning with green chemistry principles.
The pharmacokinetic profile of hydrochloride salts is well-documented in literature. The hydrochloride form enhances solubility in aqueous solutions due to the ionic nature of the chloride ion. This property is particularly beneficial for oral formulations where bioavailability is a critical factor. Additionally,the stability of this salt form under various storage conditions ensures that the compound remains effective throughout its shelf life.
Future research directions for 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4, 5-c]pyridine-2-carboxylic acid hydrochloride include exploring its mechanism of action in detail and conducting animal models studies to evaluate its therapeutic potential. The integration of computational modeling techniques such as molecular docking and quantum mechanics calculations will aid in understanding how this compound interacts with biological targets at a molecular level.
The development of novel pharmaceutical agents requires a multidisciplinary approach involving chemists、biologists、pharmacologists,and clinicians。The collaborative efforts between academic institutions,pharmaceutical companies,and regulatory agencies are essential for translating laboratory discoveries into safe、effective treatments for patients worldwide。The study of thiazolo[4, 5-c]pyridines represents a vibrant area of research with significant implications for human health。
1822641-87-1 (5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylic acid hydrochloride) Related Products
- 365996-67-4(4H-Pyrrolo[3,4-d]thiazole-2-carboxylic acid, 5,6-dihydro-5-methyl-,lithium salt)
- 1695329-31-7(5-tert-Butyl 2-Methyl 4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-2,5-dicarboxylate)
- 933722-13-5(2-methyl-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine)
- 758685-72-2(5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid)
- 720720-96-7(5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride)
- 259809-57-9(Thiazolo[4,5-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-methyl-, lithium salt (1:1))
- 2137804-12-5(lithium(1+) ion 5-[(tert-butoxy)carbonyl]-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-2-carboxylate)
- 259809-25-1(Thiazolo[5,4-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-methyl-,lithium salt)
- 1190987-12-2(4,5,6,7-Tetrahydro-thiazolo5,4-cpyridine-2-carboxylic Acid)
- 1190971-73-3(4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylic acid hydrochloride)